Silicon dioxide

• IUPAC Name: dioxosilane
• InChI: InChI=1S/O2Si/c1-3-2
• InChI Key: VYPSYNLAJGMNEJ-UHFFFAOYSA-N
• Canonical SMILES: O=[Si]=O
• Molecular Formula: SiO2, O2Si
• Related CAS: 31392-49-1
• DSSTOX Substance ID: DTXSID1029677
• Molecular Weight: 60.084 g/mol
• Physical Description: Transparent to gray, odorless powder. Irritating to the skin and eyes on contact. Inhalation will cause irritation in the respiratory tract. [Note: Amorphous silica is the non-crystalline form of SiO2.], Dry Powder; Dry Powder, Liquid; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Dry Powder, Pellets or Large Crystals, Liquid; Dry Powder, Pellets or Large Crystals, Other Solid; Dry Powder, Pellets or Large Crystals, Water or Solvent Wet Solid; Dry Powder, Pellets or Large Crystals, Water or Solvent Wet Solid, Liquid; Dry Powder, Water or Solvent Wet Solid; Liquid; Liquid, NKRA; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Water or Solvent Wet Solid; Water or Solvent Wet Solid, Other Solid, White, fluffy powder or granules. Hygroscopic, Transparent to gray, odorless powder. [Note: Amorphous silica is the non-crystalline form of SiO2.]; [NIOSH], Solid, Transparent to gray, odorless powder. [Note: Amorphous silica is the non-crystalline form of SiO2.]
• Boiling Point: 4046 °F at 760 mmHg (NIOSH, 2023), 4046 °F
• Solubility: Insoluble (NIOSH, 2023), The solubility of the various phases of silicas is very complex and depends upon several factors. Solubility increases with temperature and pH and is affected by the presence of trace metals. Particle size influences the rate of solubility. /Silica/, Insoluble, Silica is rather poorly soluble in water although solubility is higher for the amorphous than for the crystalline morphologies. ... The external amorphous layer in quartz is more soluble than the crystalline underlying core., AMORPHOUS IS SOL IN ALKALIES, ESP WHEN FINELY DIVIDED
• Density: 2.2 (NIOSH, 2023) - Denser than water; will sink, 2.2 @ 25 °C, 2.20
• Vapor Pressure: 0 mmHg (approx) (NIOSH, 2023), approx 0 mm Hg, 0 mmHg (approx)
• Mechanism of Action: ...Some quartz and cristobalite dusts (crystalline) as well as the diatomaceous earths (amorphous), but not the pyrogenic amorphous silica, were cytotoxic and induced morphological transformation of SHE cells in a concentration-dependent manner. The ranking in cytotoxicity was different from that in transforming potency, suggesting two separate molecular mechanisms for the two effects. The cytotoxic and transforming potencies were different from one dust to another, even among the same structural silicas. The type of crystalline structure (quartz vs cristobalite) and the crystalline vs biogenic amorphous form did not correlate with cytotoxic or transforming potency of silica dusts. Comparison of cellular effects induced by original and surface modified samples revealed that several surface functionalities modulate cytotoxic and transforming potencies. The cytotoxic effects appeared to be related to the distribution and abundance of silanol groups and to the presence of trace amounts of iron on the silica surface. Silica particles with fractured surfaces and/or iron-active sites, able to generate reactive oxygen species, induced SHE cell transformation. The results show that the activity of silica at the cellular level is sensitive to the composition and structure of surface functionalities and confirm that the biological response to silica is a surface originated phenomenon.
• Color/Form: Amorphous powder, Transparent to gray powder (Note: Amorphous silica is the non-crystalline form of O2Si). ... solid, Silica gel is a coherent, rigid, continuous three-dimensional network of spherical particles of colloidal microporous silica.
• CAS No.: 7631-86-9, 14639-89-5, 14808-60-7, 13778-37-5, 15468-32-3, 14464-46-1, 20243-18-9, 13778-38-6, 15723-40-7, 17679-64-0, 60676-86-0, 92283-58-4, 99439-28-8, 112945-52-5
• Melting Point: 3110 °F (NIOSH, 2023), 3110 °F, 1716 - 1736 °C

Description

Silica is another name for the chemical compound composed of silicon and oxygen with the chemical formula SiO2, or silicon dioxide. There are many forms of silica. All silica forms are identical in chemical composition, but have different atom arrangements. Silica compounds can be divided into two groups, crystalline (or c-silica) and amorphous silica (a-silica or non-crystalline silica). c-Silica compounds have structures with repeating patterns of silicon and oxygen. a-Silica chemical structures are more randomly linked when compared to c-silica. All forms of silica are odorless solids composed of silicon and oxygen atoms. Silica particles become suspended in air and form non-explosive dusts. Silica may combine with other metallic elements and oxides to form silicates.
Transparent to gray, odorless powder. Irritating to the skin and eyes on contact. Inhalation will cause irritation in the respiratory tract. [Note: Amorphous silica is the non-crystalline form of SiO2.]
This compound is a silicon oxide made up of linear triatomic molecules in which a silicon atom is covalently bonded to two oxygens.
This compound, or silica, is an oxide of silicon with the chemical formula SiO2. It is found in nature as agate, amethyst, chalcedony, cristobalite, flint, sand, QUARTZ, and tridymite as transparent and tasteless crystals. Inhalation of fine crystals is toxic to humans leading to respiratory toxicity. In powdered food products and pharmaceutical tablets, this compound is added as a flow agent to absorb water. Colloidal silica is also used as a wine, beer, and juice fining agent or stabilizer.
This compound is a natural product found in Equisetum arvense, Phyllostachys edulis, and other organisms with data available.
This compound is a natural compound of silicon and oxygen found mostly in sand, Silica has three main crystalline varieties: quartz, tridymite, and cristobalite. Fine particulate silica dust from quartz rock causes over a long-term progressive lung injury, silicosis. (NCI04)
Coesite is a mineral with formula of SiO2. The corresponding IMA (International Mineralogical Association) number is IMA1962 s.p.. The IMA symbol is Coe.
Cristobalite is a mineral with formula of SiO2. The IMA symbol is Crs.
See also: Meloxicam (active moiety of);  Quartz (has subclass);  Tridymite (has subclass) ... View More ...

Scientific Research Applications

• Nanotechnology and Semiconductor Applications : SiO2 nanoclusters are significant for their applications in semiconductor technology and nanotechnology. Their molecular and electronic properties are crucial for these fields (Ndikilar et al., 2018).

• Biomedical Applications : SiO2 is used in implantable microdevices, with a focus on enhancing their biocompatibility and minimizing immunorejection (Sharma et al., 2002).

• High-K Dielectric Materials in Electronics : SiO2 has been replaced by high-K oxides like hafnium oxide in CMOS transistors due to its leakage current issues. The development of these high-K materials involves understanding their structural and electronic behavior (Robertson, 2011).

• Agricultural and Environmental Applications : Nano-SiO2 has been shown to mitigate salt stress in plants, enhancing their growth and resistance (Siddiqui et al., 2014).

• Microelectronics Industry : Research into the behavior of electrons and positrons in SiO2 targets is vital for understanding its role in the microelectronics industry (Dapor, 2006).

• Luminescence and Optical Applications : SiO2 nanoribbons have been found to exhibit strong blue luminescence, which is significant for various technological applications like photovoltaic solar cells and pollution removal (Wang et al., 2016).

• Green Synthesis and Sustainable Technology : The extraction of SiO2 from agricultural waste like sugarcane bagasse ash for use in electronic devices represents a sustainable approach in material science (September et al., 2023).

• Micromachining for Industrial Applications : Femtosecond laser micromachining of SiO2 wafers is crucial for the performance of silicon dioxide-based applications in various industries (Wang et al., 2023).

• Electrochemical Applications : SiO2 has been explored for its potential in the electrochemical reduction to silicon, which could have implications for semiconductor technology and high-purity silicon production (Nohira et al., 2003).

Mechanism of Action

Target of Action

Silicon dioxide (SiO2), also known as silica, is an oxide of silicon that is commonly found in nature as quartz . It is a major constituent of sand and is abundant as it comprises several minerals and synthetic products . In the majority of silicon dioxides, the silicon atom shows tetrahedral coordination, with four oxygen atoms surrounding a central Si atom . The primary targets of this compound are varied and depend on its application. For instance, in the semiconductor industry, this compound plays a critical role in integrated circuits by electrically isolating transistors and other device components built into silicon substrates .

Mode of Action

This compound interacts with its targets in different ways based on its form and application. In the semiconductor industry, this compound acts as an insulator with a high dielectric breakdown strength . In the context of biological systems, this compound particles can be internalized by cells, including neurons . . The interaction between this compound and its targets often results in changes at the molecular and cellular level, which will be discussed in the following sections.

Biochemical Pathways

This compound can affect various biochemical pathways. For instance, it has been shown to stimulate defense-related enzymes, control signaling pathways, and induce the expression of defense-related genes to activate defense mechanisms in plants . In addition, this compound nanoparticles have been shown to alter seed germination metabolism and signaling pathways, affecting seedling establishment and the entire plant life cycle .

Pharmacokinetics

The pharmacokinetics of this compound, including its Absorption, Distribution, Metabolism, and Excretion (ADME) properties, are complex and depend on its form and route of exposure. For instance, dermal uptake of this compound particles from contact with paints, inks, or adhesives is highly unlikely . Inhalation of fine this compound particles can lead to respiratory toxicity . More research is needed to fully understand the ADME properties of this compound and their impact on its bioavailability.

Result of Action

The molecular and cellular effects of this compound’s action are diverse and depend on its form and application. For instance, in the context of cell biology, this compound particles can be internalized by cells, including neurons . This internalization can have various effects on the cells, depending on the size and surface charge of the particles . In addition, this compound can have toxic effects when inhaled as fine dust, leading to respiratory toxicity .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of this compound in sea water and substrates can affect processes like the settlement of larvae and the growth of diatoms . In addition, the service environment profile, including temperature, air, compressive stress, and chemical medium, can influence the degradation of this compound . More research is needed to fully understand how different environmental factors influence the action of this compound.

Safety and Hazards

Silicon dioxide is generally safe as a food additive, though some agencies are calling for stricter guidelines about this compound in foods. People can experience adverse effects of this compound if they inhale the fine particles. Long-term exposure to silica dust may pose a serious risk to health.

Future Directions

Recently, silica-based nanomaterials have attracted great interest in both fundamental and applied research. They can be produced in a variety of sizes, pores, and shapes. Depending on the synthesis strategies and functionalization methods, their surface properties can be easily adjusted for several purposes.

Biochemical Analysis

Biochemical Properties

Silicon dioxide nanoparticles have been shown to interact with various biomolecules, including enzymes and proteins. For instance, in plants, this compound can mitigate drought stress by interacting with biochemical attributes and fatty acid profiles . The interaction of this compound with these biomolecules can lead to significant changes in their function and activity.

Cellular Effects

This compound has a profound impact on cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism . For example, in the presence of this compound, there is an observed increase in the activities of catalase and superoxide dismutase, enzymes crucial for cellular antioxidant defense .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules and changes in gene expression. It can activate or inhibit enzymes, leading to alterations in cellular processes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. It has been observed that this compound nanoparticles can improve the yield and biochemical attributes of plants under different irrigation regimes . This indicates the stability of this compound and its long-term effects on cellular function.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors, affecting metabolic flux and metabolite levels .

Subcellular Localization

It is hypothesized that this compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications .

Customer Q & A

Q1: What is the basic structure of silicon dioxide?

A1: this compound exists in both crystalline and amorphous forms. In its most common form, it has a tetrahedral structure where one silicon atom is bonded to four oxygen atoms (SiO4 tetrahedra). These tetrahedra are linked together through their oxygen atoms, forming a three-dimensional network. []

Q2: How does the surface of this compound interact with other molecules?

A2: The surface of this compound is highly reactive due to the presence of silanol groups (Si-OH). These groups can interact with various molecules through hydrogen bonding or covalent interactions. [, ] For instance, silane coupling agents can be used to modify the surface of this compound by reacting with the silanol groups. []

Q3: What are the spectroscopic characteristics of this compound?

A3: this compound exhibits characteristic absorption bands in the infrared (IR) spectrum, typically in the 800-1260 cm-1 range. These bands are attributed to the stretching and bending vibrations of Si-O bonds. []

Q4: What are some applications of this compound thin films?

A4: this compound thin films are widely employed in microelectronics as gate dielectrics in transistors, insulators between different layers, and as passivation layers to protect underlying materials. [, , ] Their properties, like high dielectric strength and low leakage current, make them suitable for these applications. []

Q5: Can this compound act as a catalyst?

A5: While this compound itself is relatively inert, its surface can be modified to exhibit catalytic activity. For example, activated this compound can be used as a catalyst for the silicon cyanation of benzaldehyde. []

Q6: How is this compound activated for catalytic applications?

A6: Activation of this compound often involves treating it at high temperatures under vacuum or controlled atmospheres. This treatment can alter the surface chemistry and create active sites for catalysis. []

Q7: How are this compound nanoparticles synthesized?

A7: this compound nanoparticles can be synthesized through various methods, including the sol-gel method and microemulsion techniques. The sol-gel method involves hydrolysis and condensation reactions of silicon alkoxides, while microemulsion methods use surfactant-stabilized water droplets in oil as nanoreactors. [, ]

Q8: What are the advantages of this compound nanoparticles synthesized by the microemulsion method?

A8: this compound colloidal suspensions synthesized by the microemulsion method typically exhibit higher stability than those prepared by the sol-gel method. This improved stability is attributed to the controlled reaction environment and the stabilizing effect of surfactants in microemulsions. []

Q9: What are some applications of this compound nanoparticles?

A9: this compound nanoparticles find applications in various fields like medicine, electronics, and materials science. For example, they are used in drug delivery systems, as reinforcing agents in composites, and in the fabrication of sensors. [, ]

Q10: What are the potential environmental impacts of this compound nanoparticles?

A10: The increasing use of this compound nanoparticles raises concerns about their potential impact on the environment. Research suggests that these nanoparticles can accumulate in aquatic organisms and may induce oxidative stress and tissue damage. [] Therefore, it is crucial to develop strategies for the responsible use and disposal of this compound nanomaterials to mitigate their potential environmental risks. []

Q11: What are some safety considerations regarding this compound nanoparticles?

A11: While this compound is generally considered biocompatible, inhalation of fine this compound particles can lead to silicosis, a serious lung disease. [] The toxicity of this compound nanoparticles is an active area of research, and more studies are needed to fully understand their long-term effects on human health and the environment. []

Q12: How is the content of this compound determined in different materials?

A12: Several analytical techniques are available for quantifying this compound content. Gravimetric methods, involving weighing the residue after chemical treatment, are commonly used. [] Spectroscopic techniques like ICP-AES (inductively coupled plasma atomic emission spectrometry) offer high sensitivity and are suitable for determining trace amounts of this compound. []

Q13: What are some challenges in the analytical determination of this compound?

A13: Accurate determination of this compound content can be challenging due to the complex matrix of the samples. For instance, in the analysis of fluorspar, the presence of fluorine can interfere with the measurement. To overcome this, saturated boric acid can be used to eliminate fluorine interference. []